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Compound of Interest

Compound Name: Cathepsin G(1-5)

Cat. No.: B12370817 Get Quote

Technical Support Center: Cathepsin G Flow
Cytometry Analysis
This technical support center provides troubleshooting guidance and frequently asked

questions to help researchers, scientists, and drug development professionals reduce artifacts

in the flow cytometry analysis of Cathepsin G-positive cells.

Troubleshooting Guide
This guide addresses specific issues that may arise during your flow cytometry experiments for

Cathepsin G.

Issue 1: High background or non-specific staining in the Cathepsin G channel.

High background can mask the true signal from your cells of interest. Follow this

troubleshooting workflow to identify and resolve the root cause.
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Start: High Background
in Cathepsin G Channel

Is an appropriate isotype
control included?

Was an Fc receptor blocking
step performed?

Yes

Solution: Include a matched isotype
control to assess non-specific

binding of the antibody.

No

Was the antibody
concentration titrated?

Yes

Solution: Incorporate an Fc block
step to prevent binding of the

antibody to Fc receptors.

No

Were adequate
wash steps included?

Yes

Solution: Titrate the antibody to
determine the optimal concentration

that maximizes signal-to-noise.

No

Is a viability dye used
to exclude dead cells?

Yes

Solution: Increase the number
and/or volume of wash steps to

remove unbound antibody.

No

Solution: Use a viability dye to gate
out dead cells, which can

non-specifically bind antibodies.

No

Problem Resolved

Yes
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Start: All Events

1. Time Gate
(Exclude unstable flow)

2. Singlet Gate
(FSC-A vs FSC-H)

3. Live Cell Gate
(Viability Dye)

4. Granulocyte Gate
(FSC vs SSC)

5. Neutrophil Gate
(e.g., CD16+CD66b+)

6. Analyze Cathepsin G
Expression
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To cite this document: BenchChem. [Reducing artifacts in flow cytometry analysis of
Cathepsin G-positive cells]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12370817#reducing-artifacts-in-flow-cytometry-
analysis-of-cathepsin-g-positive-cells]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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